![molecular formula C32H18F4O2 B1409409 (R)-3,3'-Bis(3,5-difluorophenyl)-[1,1'-binapthalene]-2,2'-diol CAS No. 1706439-53-3](/img/structure/B1409409.png)
(R)-3,3'-Bis(3,5-difluorophenyl)-[1,1'-binapthalene]-2,2'-diol
Description
“®-3,3’-Bis(3,5-difluorophenyl)-[1,1’-binapthalene]-2,2’-diol” is a chemical compound with a molecular formula of C32H18F4O2 . It has a molecular weight of 510.5 g/mol . This compound is typically in crystal form and has a melting point of 128°C .
Synthesis Analysis
The synthesis of “®-3,3’-Bis(3,5-difluorophenyl)-[1,1’-binapthalene]-2,2’-diol” involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions. The synthesis pathway involves the conversion of 3,5-difluorophenylacetic acid to 3,5-difluorophenylacetonitrile, and then to ®-3-(3,5-Difluorophenyl)isoxazolidine.
Molecular Structure Analysis
The molecular structure of “®-3,3’-Bis(3,5-difluorophenyl)-[1,1’-binapthalene]-2,2’-diol” is characterized by its molecular formula C32H18F4O2 . It is a complex organic compound with multiple aromatic rings and functional groups.
Physical And Chemical Properties Analysis
“®-3,3’-Bis(3,5-difluorophenyl)-[1,1’-binapthalene]-2,2’-diol” is a crystal with a melting point of 128°C . It has a molecular weight of 510.5 g/mol and a molecular formula of C32H18F4O2 .
Scientific Research Applications
Photocatalysis
Binaphthol derivatives are known for their photocatalytic properties due to their large conjugate skeletons which exhibit notable photoresponse. They are particularly effective in photocatalytic reduction reactions because of the enhanced reducibility of the excited phenolate anions and the reversible process of gain and loss of electrons .
Asymmetric Synthesis
These compounds serve as important chiral ligands and catalysts in asymmetric synthesis . Their ability to induce chirality in chemical reactions is crucial for producing enantiomerically pure substances, which is highly valuable in pharmaceuticals and materials science .
Biological Activity
Binaphthol derivatives have shown relevant biological activities . This makes them interesting candidates for drug development and other biomedical applications where their interaction with biological molecules can be exploited .
Ligands in Organic Reactions
As precursors to phosphoric acids, binaphthol derivatives are widely used as ligands in various organic reactions . Their role is pivotal in enhancing reaction rates, selectivity, and yields .
properties
IUPAC Name |
3-(3,5-difluorophenyl)-1-[3-(3,5-difluorophenyl)-2-hydroxynaphthalen-1-yl]naphthalen-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H18F4O2/c33-21-9-19(10-22(34)15-21)27-13-17-5-1-3-7-25(17)29(31(27)37)30-26-8-4-2-6-18(26)14-28(32(30)38)20-11-23(35)16-24(36)12-20/h1-16,37-38H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFEQACAMEHRRFX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=C2C3=C(C(=CC4=CC=CC=C43)C5=CC(=CC(=C5)F)F)O)O)C6=CC(=CC(=C6)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H18F4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
510.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-3,3'-Bis(3,5-difluorophenyl)-[1,1'-binapthalene]-2,2'-diol | |
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